Phenyl propargyl sulfide

• IUPAC Name: prop-2-ynylsulfanylbenzene
• InChI: InChI=1S/C9H8S/c1-2-8-10-9-6-4-3-5-7-9/h1,3-7H,8H2
• InChI Key: HXKVNRKJSSHQQY-UHFFFAOYSA-N
• Canonical SMILES: C#CCSC1=CC=CC=C1
• Molecular Formula: C9H8S
• DSSTOX Substance ID: DTXSID60399689
• Molecular Weight: 148.23 g/mol
• CAS No.: 5651-88-7

Description

Phenyl propargyl sulfide is a useful research compound. Its molecular formula is C9H8S and its molecular weight is 148.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Electro-Optical Properties

Phenyl propargyl sulfide has been utilized in synthesizing sulfur-containing conjugated polymers, which exhibit notable electro-optical properties. A study by Gal et al. (2007) synthesized a sulfur-containing conjugated polymer by polymerizing this compound using transition metal catalysts. The synthesized polymer showed reversible electrochemical behaviors and characteristic UV-visible absorption, indicating potential applications in electro-optical devices (Gal et al., 2007).

Coupling Reactions and Synthesis of Building Blocks

This compound is also significant in coupling reactions, as noted by Mitzel, Palomo, and Jendza (2002). Their research demonstrated high stereo- and regioselectivity in indium-promoted coupling reactions using α-chloropropargyl phenyl sulfide. This reaction pathway is crucial for creating synthetically useful building blocks, such as epoxyalkyne molecules, which are prevalent in many natural products (Mitzel, Palomo, & Jendza, 2002).

Asymmetric Induction in Propargylsilanes

This compound plays a role in the asymmetric induction of retro-[1,4]-Brook rearrangements of propargyllithium compounds to propargylsilanes. Sammtleben, Noltemeyer, and Brückner (1997) found that γ-siloxylated propargyl phenyl sulfides gave propargyllithium intermediates, which rearranged to propargylsilanes. This finding is relevant for stereochemical control in organic synthesis (Sammtleben, Noltemeyer, & Brückner, 1997).

Coordination Polymers with Sulfide Ligands

Kokoli et al. (2013) explored the synthesis of sulfide-containing coordination polymers using this compound. They prepared copper(I) complexes with prochiral sulfide ligands, including this compound, and characterized them using single crystal X-ray structure determination. This research contributes to the field of coordination chemistry and the synthesis of chiral materials (Kokoli et al., 2013).

Mechanism of Action

Target of Action

Phenyl propargyl sulfide is an organic compound with the chemical formula C9H8S

Mode of Action

It has been noted that it can undergo a highly efficient [2, 3]-sigmatropic rearrangement of sulfur ylide derived from rh (ii) carbene and sulfides in water .

Biochemical Pathways

This compound is involved in the [2, 3]-sigmatropic rearrangement of sulfur ylide . This rearrangement is a type of organic reaction and a rearrangement reaction. A sigmatropic reaction in organic chemistry is a pericyclic reaction wherein the net result is one σ-bond is changed to another σ-bond in an uncatalyzed intramolecular process. The [2,3]-rearrangement involves a five-membered transition state.

Result of Action

It has been used in the synthesis of compounds with pharmaceutical activity .

Action Environment

It’s known that this compound is a colorless to pale yellow liquid with a strong volatile and pungent odor . It has a melting point of -49°C and a boiling point of 206°C . It is flammable at room temperature .

Biochemical Analysis

Biochemical Properties

Phenyl propargyl sulfide plays a significant role in biochemical reactions, particularly in the context of sulfur ylide chemistry. It interacts with enzymes and proteins that facilitate the formation of sulfur ylides, which are intermediates in various organic synthesis reactions. The compound’s interaction with Rhodium (II) carbenes, for instance, leads to highly efficient [2,3]-sigmatropic rearrangements . These interactions are crucial for the compound’s role in facilitating complex organic transformations.

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the benzylic position in aromatic compounds, leading to resonance stabilization of benzylic carbocations . This stabilization can impact nucleophilic substitution and oxidation reactions within cells, thereby influencing cellular function and metabolic pathways.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It participates in radical-radical recombination reactions, particularly with propargyl radicals, leading to the formation of complex polycyclic aromatic hydrocarbons . These interactions involve the addition of a second five-member ring to the first six-member aromatic ring, producing species such as indene and indenyl. The compound’s ability to stabilize radical intermediates is key to its molecular mechanism of action.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties. The compound is relatively stable under standard conditions, but its long-term effects on cellular function have been observed in both in vitro and in vivo studies . These studies indicate that this compound can maintain its activity over extended periods, although its degradation products may also influence cellular processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound facilitates beneficial biochemical reactions without significant toxicity. At higher doses, this compound can exhibit toxic or adverse effects, including disruptions in cellular metabolism and gene expression . Threshold effects have been observed, indicating a dosage-dependent response in animal studies.

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to the biosynthesis of polycyclic aromatic hydrocarbons. It interacts with enzymes such as cytochrome P450, which facilitate the oxidation and subsequent transformation of the compound . These interactions can affect metabolic flux and the levels of various metabolites within cells.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments . The compound’s lipophilic nature allows it to readily cross cell membranes, facilitating its distribution throughout the cell.

Subcellular Localization

This compound exhibits specific subcellular localization patterns, which can affect its activity and function. The compound is often directed to particular compartments or organelles through targeting signals and post-translational modifications . These localization patterns are crucial for its role in facilitating biochemical reactions within specific cellular environments.

Customer Q & A

Q1: What are the key characteristics and potential applications of the polymer derived from phenyl propargyl sulfide as detailed in the research?

A1: The research focuses on the synthesis and characterization of poly(this compound), a novel polymer derived from this compound. [] This polymer belongs to the polyacetylene family and incorporates sulfur atoms within its structure. The study highlights the polymer's electro-optical properties, suggesting potential applications in areas like: